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Compound of Interest

Compound Name: 8-Bromonaphthalen-2-ol

Cat. No.: B1269897

An In-depth Technical Guide to 8-
Bromonaphthalen-2-ol

This technical guide provides a comprehensive overview of the molecular structure, properties,
and analytical data for 8-Bromonaphthalen-2-ol, a key intermediate in various chemical
syntheses. This document is intended for researchers, scientists, and professionals in the field
of drug development and materials science.

Molecular Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 8-
bromonaphthalen-2-ol.[1][2] It is also commonly known as 8-bromo-2-naphthol. The molecule
consists of a naphthalene core substituted with a bromine atom at the 8-position and a hydroxyl
group at the 2-position.

Below is a diagram of the molecular structure of 8-Bromonaphthalen-2-ol.

Molecular structure of 8-Bromonaphthalen-2-ol.

Physicochemical Properties

A summary of the key physicochemical properties of 8-Bromonaphthalen-2-ol is presented in
the table below. These properties are essential for understanding the compound's behavior in
various experimental settings.
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Property Value Source
Molecular Formula C10H7BrO PubChem[1]
Molecular Weight 223.07 g/mol PubChem[1]
CAS Number 7385-87-7 PubChem[1]
Melting Point 113-114 °C ECHEMI[1]
Boiling Point 332.3+£11.0 °C (Predicted) N/A

Density 1.6+0.1 g/cm? (Predicted) N/A

pKa 9.12+0.40 (Predicted) Guidechem[3]
LogP 3.53 (Predicted) PubChem[1]
Solubility Information not available N/A

Experimental Protocols

A detailed, validated experimental protocol for the synthesis of 8-Bromonaphthalen-2-ol is not
readily available in the public domain. However, based on general synthetic methodologies for
the bromination of naphthols and related aromatic compounds, a plausible synthetic route is
outlined below. It is important to note that this is a generalized procedure and would require
optimization for specific laboratory conditions.

General Synthesis Strategy: Electrophilic Bromination
of 2-Naphthol

The synthesis of 8-Bromonaphthalen-2-ol can be approached through the electrophilic
bromination of 2-naphthol. The hydroxyl group of 2-naphthol is an ortho-, para-director.
However, direct bromination often leads to a mixture of products, with the 1- and 6-positions
being highly reactive. To achieve substitution at the 8-position, a multi-step synthesis involving
protecting groups or specific reaction conditions would likely be necessary.

A potential, though unverified, approach could involve the following conceptual steps:
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Protection of the hydroxyl group and/or specific positions

Electrophilic bromination to introduce Br at the 8-position
(Removal of protecting groups)

Gurification of 8-Bromonaphthalen-2-oD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromonaphthalen-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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